Cas no 130187-55-2 (1,2,4-Triazolo[4,3-b]pyridazine,3-methyl-6,8-diphenyl-)
130187-55-2 structure
Product Name:1,2,4-Triazolo[4,3-b]pyridazine,3-methyl-6,8-diphenyl-
CAS No:130187-55-2
MF:C18H14N4
MW:286.33056306839
CID:176896
PubChem ID:3076099
Update Time:2025-04-19
1,2,4-Triazolo[4,3-b]pyridazine,3-methyl-6,8-diphenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Triazolo[4,3-b]pyridazine,3-methyl-6,8-diphenyl-
- 3-methyl-6,8-diphenyl-[1,2,4]triazolo[4,3-b]pyridazine
- BRN 3619881
- 6,8-Diphenyl-3-methyl-1,2,4-triazolo(4,3-b)pyridazine
- DTXSID20156391
- 130187-55-2
- 1,2,4-Triazolo(4,3-b)pyridazine, 6,8-diphenyl-3-methyl-
-
- Inchi: 1S/C18H14N4/c1-13-19-20-18-16(14-8-4-2-5-9-14)12-17(21-22(13)18)15-10-6-3-7-11-15/h2-12H,1H3
- InChI Key: SCQCHVXMBQZNNS-UHFFFAOYSA-N
- SMILES: N12C(C)=NN=C1C(C1C=CC=CC=1)=CC(C1C=CC=CC=1)=N2
Computed Properties
- Exact Mass: 286.12202
- Monoisotopic Mass: 286.122
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 362
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 43.1Ų
Experimental Properties
- Density: 1.23
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.684
- PSA: 43.08
1,2,4-Triazolo[4,3-b]pyridazine,3-methyl-6,8-diphenyl- Related Literature
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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